Cas no 1046-28-2 (Pregn-4-ene-3,20-dione,17-methyl-)

• Product Name: Pregn-4-ene-3,20-dione,17-methyl-
• CAS No: 1046-28-2
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 160665
• PubChem ID: 101951
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17-methyl- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-methyl-
• 17α-Methylprogesterone
• 17-Methylpregn-4-ene-3,20-dione
• 17-Methylprogesterone
• 1046-28-2
• (8R,9S,10R,13S,14S,17S)-17-acetyl-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 17alpha-Methylprogesterone
• UFIQEZHBGZCWRS-QZKGNRECSA-N
• SCHEMBL8093443
• TYW2G0D7NC
• 17-methyl-4-pregnene-3,20-dione
• 17alphalpha-Methylprogesterone
• 17.ALPHA.-METHYLPROGESTERONE
• 17.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE
• PROGESTERONE, 17-METHYL-
• DTXSID30909052
• UNII-TYW2G0D7NC
• Pregn-4-ene-3,20-dione, 17-methyl-

• Inchi： 1S/C22H32O2/c1-14(23)21(3)11-9-19-17-6-5-15-13-16(24)7-10-20(15,2)18(17)8-12-22(19,21)4/h13,17-19H,5-12H2,1-4H3/t17-,18+,19+,20+,21-,22+/m1/s1
• InChI Key： UFIQEZHBGZCWRS-QZKGNRECSA-N
• SMILES： O=C(C)[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 328.24036
• Monoisotopic Mass: 328.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.07
• Boiling Point: 449.5°C at 760 mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.539
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives